Cas no 1246620-91-6 ((3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate)

(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate structure

1246620-91-6 structure

Product Name:(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate

CAS No:1246620-91-6

MF:C₁₁H₁₈O₅

MW:230.257624149323

CID:2054455

PubChem ID:131667381

Update Time:2025-04-21

(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate Chemical and Physical Properties

Names and Identifiers

- shikimic acid n-butyl ester
- (3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate
- Butyl (3R,4S,5R)-3,4,5-trihydroxycyclohex-1-ene-1-carboxylate
- Butyl (3R,4S,5R)-3,4,5-trihydroxycyclohexene-1-carboxylate
- starbld0048031
- 1246620-91-6
- Inchi： 1S/C11H18O5/c1-2-3-4-16-11(15)7-5-8(12)10(14)9(13)6-7/h5,8-10,12-14H,2-4,6H2,1H3
- InChI Key： ICPXYBVKOQHAOL-UHFFFAOYSA-N
- SMILES： CCCCOC(C1CC(O)C(O)C(O)C=1)=O

Computed Properties

Exact Mass: 230.11542367Da
Monoisotopic Mass: 230.11542367Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 87Å²

(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B693885-2.5g	(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate	1246620-91-6		2.5g	$ 219.00	2023-09-08
TRC	B693885-25g	(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate	1246620-91-6		25g	$ 1654.00	2023-09-08
TRC	B693885-2500mg	(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate	1246620-91-6		2500mg	$ 219.00	2023-04-18
A2B Chem LLC	AE65193-2.5g	(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate	1246620-91-6		2.5g	$318.00	2024-01-04
A2B Chem LLC	AE65193-25g	(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate	1246620-91-6		25g	$1609.00	2024-01-04

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4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

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